N-[3-(4-bromophenyl)-1,2-oxazol-5-yl]-2-methoxybenzamide

• Molecular Formula: C17H13BrN2O3
• Molecular Weight: 373.2 g/mol
• IUPAC Name: N-[3-(4-bromophenyl)-1,2-oxazol-5-yl]-2-methoxybenzamide
• InChI: InChI=1S/C17H13BrN2O3/c1-22-15-5-3-2-4-13(15)17(21)19-16-10-14(20-23-16)11-6-8-12(18)9-7-11/h2-10H,1H3,(H,19,21)
• InChI Key: PYOWCAJIQBJMRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC(=NO2)C3=CC=C(C=C3)Br

Description

N-[3-(4-bromophenyl)-1,2-oxazol-5-yl]-2-methoxybenzamide, commonly referred to as B4, belongs to the class of pyrazoline derivatives. Pyrazolines are heterocyclic compounds with a nitrogen-based hetero-aromatic ring structure. These compounds have drawn significant interest due to their confirmed biological and pharmacological activities . B4 exhibits promising potential in various fields, including medicine, chemistry, and industry.

Preparation Methods

Synthetic Routes:: B4 can be synthesized through the following steps:

Formation of 4-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl benzenesulfonamide (Intermediate):

Amidation Reaction:

Industrial Production:: Industrial-scale production typically involves optimized reaction conditions, purification, and isolation techniques. specific industrial methods for B4 are proprietary and may vary among manufacturers.

Chemical Reactions Analysis

B4 undergoes various chemical reactions:

Oxidation and Reduction:

Substitution Reactions:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

B4 finds applications in:

Mechanism of Action

B4’s effects are mediated through:

Molecular Targets:

Pathways Involved:

Comparison with Similar Compounds

B4 stands out due to its unique combination of structural features. Similar compounds include:

Tris(4-bromophenyl)amine:

Other pyrazoline derivatives: Explore compounds with similar heterocyclic structures.